Cas no 117752-82-6 ((4S)-4-aminooxolan-2-one hydrochloride)

(4S)-4-Aminooxolan-2-one hydrochloride is a chiral γ-lactam derivative with a stereochemically defined 4S configuration, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its hydrochloride salt form enhances stability and solubility, facilitating handling and reactivity in aqueous or polar solvent systems. The compound’s rigid oxolan-2-one (γ-butyrolactam) scaffold and primary amine functionality enable its use in asymmetric synthesis, particularly for constructing bioactive molecules or peptidomimetics. Its stereochemical purity is critical for applications requiring enantioselective transformations. The hydrochloride form also ensures consistent reactivity in amidation or condensation reactions, making it a practical choice for medicinal chemistry and fine chemical production.

(4S)-4-aminooxolan-2-one hydrochloride structure

117752-82-6 structure

Product Name:(4S)-4-aminooxolan-2-one hydrochloride

CAS No:117752-82-6

MF:C₄H₈ClNO₂

MW:137.564820289612

MDL:MFCD11114557

CID:821205

PubChem ID:51064148

Update Time:2025-06-09

(4S)-4-aminooxolan-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

- (S)-3-Amino-gamma-butyrolactone hydrochloride
- (S)-4-AMINODIHYDROFURAN-2(3H)-ONE HYDROCHLORIDE
- (4S)-4-aminodihydro-2(3H)-Furanone hydrochloride
- (S)-3-Amino-γ-butyrolactone hydrochloride
- (4S)-4-Aminodihydrofuran-2(3H)-one hydrochloride (1:1)
- 2(3H)-furanone, 4-aminodihydro-, (4S)-, hydrochloride (1:1)
- (4S)-4-aminooxolan-2-one hydrochloride
- MDL： MFCD11114557
- Inchi： 1S/C4H7NO2.ClH/c5-3-1-4(6)7-2-3;/h3H,1-2,5H2;1H/t3-;/m0./s1
- InChI Key： MZYONVUDAOYDKV-DFWYDOINSA-N
- SMILES： Cl.O1C(C[C@@H](C1)N)=O

Computed Properties

Exact Mass: 137.02444
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 0

Experimental Properties

Boiling Point: 322.6°C at 760 mmHg
PSA: 52.32

(4S)-4-aminooxolan-2-one hydrochloride Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Safety Instruction： 24/25
Storage Condition：Inert atmosphere,2-8°C

(4S)-4-aminooxolan-2-one hydrochloride Customs Data

HS CODE：29321900

(4S)-4-aminooxolan-2-one hydrochloride Pricemore >>

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